Tetradecamethylheptasiloxane-1,13-diol
Overview
Description
Tetradecamethylheptasiloxane-1,13-diol, also known as 1,1,3,3,5,5,7,7,9,9,11,11,13,13-Tetradecamethylheptasiloxane, is a chemical compound with the molecular formula C14H44O6Si7 . It has an average mass of 505.094 Da and a monoisotopic mass of 504.152283 Da .
Molecular Structure Analysis
The molecular structure of Tetradecamethylheptasiloxane-1,13-diol consists of 14 carbon atoms, 44 hydrogen atoms, 6 oxygen atoms, and 7 silicon atoms . The structure is complex, with multiple methyl groups attached to a heptasiloxane backbone .Physical And Chemical Properties Analysis
Tetradecamethylheptasiloxane-1,13-diol is a liquid at 20 degrees Celsius . It has a boiling point of 128 °C/2 mmHg and a flash point of 164 °C . The specific gravity (20/20) is 0.91, and the refractive index is 1.39 . It is air sensitive and should be stored under inert gas .Scientific Research Applications
Kinetics of Siloxanediol Condensation
The kinetics of condensation of Tetradecamethylheptasiloxane-1,13-diol, along with other siloxanediols, was studied in the context of acid-catalyzed reactions. This research explored the rates of cyclization and linear growth, revealing that the conversion rate decreases with the length of the siloxane chain. The study provides insights into the complex kinetic dependencies and mechanisms of silanol condensation, which is relevant for understanding the chemical behavior of Tetradecamethylheptasiloxane-1,13-diol in various applications (Cypryk & Sigwalt, 1994).
NMR Chemical Shifts and Standards
Tetradecamethylheptasiloxane-1,13-diol is part of the broader context of nuclear magnetic resonance (NMR) studies, particularly in the reporting of chemical shifts. Recommendations for reporting chemical shifts under various experimental conditions, including temperature and solvent variations, are relevant for accurate analysis of compounds like Tetradecamethylheptasiloxane-1,13-diol. This research provides a foundation for understanding the NMR properties of such compounds (Harris et al., 2008).
Hydrolysis in Aqueous Solutions
The study of hydrolysis of oligodimethylsiloxane-α,ω-diols, which include compounds similar to Tetradecamethylheptasiloxane-1,13-diol, provides valuable insights into their behavior in aqueous solutions. Understanding the equilibrium mixture and rates of hydrolysis is essential for applications that involve environmental interactions or water-based systems (Spivack & Dorn, 1994).
properties
IUPAC Name |
bis[[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy]-dimethylsilane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H44O8Si7/c1-23(2,15)17-25(5,6)19-27(9,10)21-29(13,14)22-28(11,12)20-26(7,8)18-24(3,4)16/h15-16H,1-14H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGSYQMMLUCHWNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(O)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H44O8Si7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90697802 |
Source
|
| Record name | Tetradecamethylheptasiloxane-1,13-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90697802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
537.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetradecamethylheptasiloxane-1,13-diol | |
CAS RN |
3195-63-9 |
Source
|
| Record name | Tetradecamethylheptasiloxane-1,13-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90697802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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